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Cat. No.: B15610826
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Introduction

PC-046, with the chemical name 5-(4-methoxyphenyl)-2-(3-(3-methoxyphenyl)pyridin-4-yl)
oxazole, is a novel diaryl oxazole-based compound identified as a potential therapeutic agent
for pancreatic cancer.[1][2] It is a derivative of the lead compound UA-62784.[1][2] Unlike its
predecessor, which was investigated for targeting mitotic kinesins, PC-046 has demonstrated a
distinct mechanism of action.[1][2][3][4] In preclinical studies, PC-046 has been shown to
effectively reduce tumor growth in mouse xenograft models of human pancreatic cancer.[1][2]
Additionally, research suggests PC-046 may act as a tubulin-binding agent, showing efficacy in
hematologic cancer models with good oral bioavailability.[5]

Mechanism of Action

The primary anti-cancer activity of PC-046 in pancreatic cancer is attributed to its function as a
multi-kinase inhibitor.[1][2] It potently inhibits several protein kinases that are often
overexpressed in human pancreatic cancers, including:

o Tyrosine Receptor Kinase B (TrkB)

« Interleukin-1 Receptor-Associated Kinase-4 (IRAK-4)
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e Proto-oncogene Pim-1[1][2]

Inhibition of these kinases disrupts downstream signaling pathways crucial for cancer cell
survival and proliferation. This disruption leads to a cell cycle block in the S-phase, which is
subsequently followed by apoptotic cell death and necrosis.[1][2]

It is important to note that while the kinase inhibition mechanism is well-characterized in the
context of pancreatic cancer, other studies have identified PC-046 as a potent tubulin-binding
agent that functions as a microtubule destabilizer.[5] This activity leads to cell cycle arrest in the
metaphase.[5] This suggests that PC-046 may have multiple mechanisms of action depending
on the cancer type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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